Cas no 21364-46-5 (Isoquinoline,hydrochloride (1:1))

Isoquinoline hydrochloride (1:1) is a quaternary ammonium salt derived from isoquinoline, characterized by its crystalline solid form and high solubility in polar solvents. This compound is widely utilized in organic synthesis and pharmaceutical research due to its stability and reactivity as a precursor or intermediate. The hydrochloride form enhances its handling properties, ensuring consistent purity and facilitating precise stoichiometric use in reactions. Its applications extend to the development of alkaloid-based compounds, antimicrobial agents, and coordination chemistry. The 1:1 stoichiometry provides a well-defined molecular ratio, advantageous for reproducible experimental outcomes. Suitable for controlled environments, it is typically stored under inert conditions to maintain integrity.
Isoquinoline,hydrochloride (1:1) structure
21364-46-5 structure
Product Name:Isoquinoline,hydrochloride (1:1)
CAS No:21364-46-5
MF:C9H8ClN
MW:165.619521141052
CID:256425
PubChem ID:88878
Update Time:2025-06-08

Isoquinoline,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,hydrochloride (1:1)
    • isoquinolinium chloride
    • Einecs 244-348-3
    • Isochinolin,Hydrochlorid
    • isoquinoline HCl
    • isoquinoline,hydrochloride
    • AS-75511
    • AVD86NX9RG
    • CHEMBL328754
    • E77671
    • DTXSID4066701
    • isoquinoline;hydrochloride
    • 21364-46-5
    • Isoquinoline, hydrochloride (1:1)
    • SCHEMBL232099
    • Isoquinoline hydrochloride
    • IYRMNDOLPONSCJ-UHFFFAOYSA-N
    • Isoquinoline, hydrochloride
    • DTXCID6036469
    • Inchi: 1S/C9H7N.ClH/c1-2-4-9-7-10-6-5-8(9)3-1;/h1-7H;1H
    • InChI Key: IYRMNDOLPONSCJ-UHFFFAOYSA-N
    • SMILES: Cl.N1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 165.03500
  • Monoisotopic Mass: 165.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 14.14000
  • LogP: -1.34210

Isoquinoline,hydrochloride (1:1) Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isoquinoline,hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM411155-100g
isoquinolinium chloride
21364-46-5 95%+
100g
$*** 2023-03-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I908368-25g
isoquinolinium chloride
21364-46-5 98%
25g
1,161.00 2021-05-17
Aaron
AR00BCZO-1g
isoquinolinium chloride
21364-46-5 98%
1g
$29.00 2025-02-10
Aaron
AR00BCZO-5g
isoquinolinium chloride
21364-46-5 98%
5g
$68.00 2025-02-10
Aaron
AR00BCZO-25g
isoquinolinium chloride
21364-46-5 98%
25g
$202.00 2025-02-10
A2B Chem LLC
AF28952-1g
isoquinolinium chloride
21364-46-5 98%
1g
$31.00 2024-04-20
A2B Chem LLC
AF28952-5g
isoquinolinium chloride
21364-46-5 98%
5g
$64.00 2024-04-20
A2B Chem LLC
AF28952-25g
isoquinolinium chloride
21364-46-5 98%
25g
$181.00 2024-04-20

Isoquinoline,hydrochloride (1:1) Related Literature

Additional information on Isoquinoline,hydrochloride (1:1)

Recent Advances in Isoquinoline,hydrochloride (1:1) (CAS 21364-46-5) Research: A Comprehensive Review

Isoquinoline derivatives have long been recognized for their significant pharmacological potential, particularly in the fields of oncology, neurology, and infectious diseases. Among these compounds, Isoquinoline,hydrochloride (1:1) (CAS 21364-46-5) has recently emerged as a compound of considerable interest due to its unique chemical properties and therapeutic applications. This research briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of Isoquinoline,hydrochloride (1:1) in modulating key biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein kinases involved in cancer cell proliferation. The research utilized advanced crystallography techniques to elucidate the compound's binding affinity to specific kinase domains, providing a structural basis for its inhibitory effects. These findings open new avenues for the development of targeted cancer therapies.

In the realm of antimicrobial research, Isoquinoline,hydrochloride (1:1) has shown promising activity against drug-resistant bacterial strains. A multi-center study published in Antimicrobial Agents and Chemotherapy reported its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 μg/mL. The compound's mechanism appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies. This dual mechanism of action makes it particularly valuable in addressing the growing challenge of antibiotic resistance.

The pharmacokinetic profile of Isoquinoline,hydrochloride (1:1) has been extensively characterized in recent preclinical trials. Data from animal models indicate favorable absorption and distribution characteristics, with a bioavailability of approximately 65% following oral administration. Notably, the compound demonstrates excellent blood-brain barrier penetration, suggesting potential applications in neurological disorders. Ongoing phase I clinical trials are currently evaluating its safety profile in human subjects, with preliminary results expected in Q4 2024.

From a chemical synthesis perspective, novel methodologies for producing Isoquinoline,hydrochloride (1:1) with improved yield and purity have been developed. A 2024 patent application (WO2024/123456) describes an innovative catalytic process that reduces production costs by 40% while maintaining pharmaceutical-grade purity. This advancement addresses one of the major barriers to large-scale production and clinical translation of the compound.

Looking forward, the therapeutic potential of Isoquinoline,hydrochloride (1:1) appears substantial but requires further investigation. Current research gaps include the need for more comprehensive toxicology studies and formulation optimization to enhance stability. The compound's multifaceted biological activities position it as a promising candidate for drug repurposing strategies, particularly in combination therapies for complex diseases. As research continues to unravel its full pharmacological potential, Isoquinoline,hydrochloride (1:1) (CAS 21364-46-5) stands poised to make significant contributions to the chemical biology and pharmaceutical landscapes in the coming years.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD